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Compound of Interest

Compound Name: 6-Hydroxy-4-nonanone

Cat. No.: B14639738

Despite its defined chemical structure and commercial availability, a comprehensive review of
scientific literature and patent databases reveals a significant lack of in-depth information
regarding the discovery, history, and biological activity of 6-Hydroxy-4-nonanone. This
technical overview serves to consolidate the sparse available data and highlight the
considerable gaps in the public knowledge base concerning this y-hydroxyketone.

Chemical Identity and Properties

6-Hydroxy-4-nonanone is a C9 aliphatic ketone containing a hydroxyl group on the sixth
carbon. Basic chemical information has been compiled from various chemical databases.[1][2]

[31[41[5]

Property Value Source
CAS Number 52762-53-5 [11[3][4]
Molecular Formula CoH1502 [1112114]
Molecular Weight 158.241 g/mol [2]
Synonyms 6-hydroxy-nonan-4-one [1][3]

At present, detailed experimental data such as nuclear magnetic resonance (NMR) or infrared
(IR) spectra, melting point, and boiling point are not readily available in published scientific
literature.
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Synthesis and Discovery

The history of the discovery of 6-Hydroxy-4-nonanone, including the individuals, location, and
date of its first synthesis or isolation, remains undocumented in accessible scientific journals
and historical records. While a potential synthetic route is suggested by some chemical
suppliers, detailed experimental protocols, including reaction conditions, purification methods,
and analytical characterization of the product, are not provided.

One supplier suggests a synthesis pathway involving the reaction of 2-pentanone with
butyraldehyde. This would likely proceed through an aldol addition reaction, a common method
for forming B-hydroxy ketones, followed by further reactions to yield the y-hydroxy ketone
structure. However, without a primary literature source, the specifics of this synthesis remain
unconfirmed.

Biological Activity and Signaling Pathways

There is a notable absence of published research on the biological activity of 6-Hydroxy-4-
nonanone. Searches of prominent life science and medicinal chemistry journals have not
yielded any studies investigating its effects on biological systems, its potential therapeutic
applications, or its involvement in any signaling pathways. Therefore, no information can be
provided on its mechanism of action, pharmacological properties, or toxicological profile.

Experimental Protocols

Due to the lack of primary research articles, no detailed experimental protocols for the
synthesis, purification, or analysis of 6-Hydroxy-4-nonanone can be provided.

Logical Relationships in Synthesis

While a specific experimental workflow for the synthesis of 6-Hydroxy-4-nonanone is not
documented, a generalized logical workflow for a potential aldol-based synthesis can be
conceptualized.
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Conceptual Aldol-Based Synthesis Workflow
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Figure 1. A conceptual workflow illustrating a potential, unverified synthesis route for 6-
Hydroxy-4-nonanone based on common organic chemistry principles.

In conclusion, 6-Hydroxy-4-nonanone remains a chemical entity with a significant lack of
publicly available scientific documentation. For researchers, scientists, and drug development
professionals, this compound represents a largely unexplored area of chemical and biological
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research. Any future investigation into this molecule would require foundational studies to
establish its synthesis, characterization, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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